Cas no 1798-11-4 (4-Nitrophenoxyacetic Acid)
4-Nitrophenoxyacetic Acid structure
Product Name:4-Nitrophenoxyacetic Acid
CAS No:1798-11-4
MF:C8H7NO5
MW:197.144882440567
MDL:MFCD00017030
CID:42011
PubChem ID:15720
Update Time:2025-09-27
4-Nitrophenoxyacetic Acid Chemical and Physical Properties
Names and Identifiers
-
- 2-(4-Nitrophenoxy)acetic acid
- p-Nitrophenoxyacetic acid
- 4-Nitrophenoxyacetic Acid
- (4-Nitrophenoxy)acetic acid
- (4-Nitro-phenoxy)-essigsaeure
- 2-(p-nitrophenoxy)acetic acid
- Acetic acid,(4-nitrophenoxy)
- Acetic acid,2-(4-nitrophenoxy)
- ACETIC ACID,p-NITROPHENOXY
- Ba 2690
- (4-Nitro-phenoxy)-acetic acid
- Acetic acid, (4-nitrophenoxy)-
- Acetic acid, 2-(4-nitrophenoxy)-
- AVDLFIONKHGQAP-UHFFFAOYSA-N
- 4-nitrophenoxy acetic acid
- Oprea1_291146
- (4-nitrophenoxy) acetic acid
- (4-nitrophenoxy)-acetic acid
- SCHEMB
-
- MDL： MFCD00017030
- Inchi： 1S/C8H7NO5/c10-8(11)5-14-7-3-1-6(2-4-7)9(12)13/h1-4H,5H2,(H,10,11)
- InChI Key： AVDLFIONKHGQAP-UHFFFAOYSA-N
- SMILES： O(CC(=O)O)C1C=CC(=CC=1)[N+](=O)[O-]
- BRN： 2051970
Computed Properties
- Exact Mass: 197.03200
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 14
- Rotatable Bond Count: 3
- Complexity: 216
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: 1.5
- Topological Polar Surface Area: 92.4
Experimental Properties
- Color/Form: White or beige crystalline powder
- Density: 1.5023 (rough estimate)
- Melting Point: 187.0 to 190.0 deg-C
- Boiling Point: 399.9 ℃ at 760 mmHg
- Refractive Index: 1.5700 (estimate)
- PSA: 92.35000
- LogP: 1.58140
- Solubility: Not determined
4-Nitrophenoxyacetic Acid Security Information
-
Symbol:
- Prompt：warning
- Hazard Statement： H315-H319
- Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
- Hazard Category Code： 44-36/37/38-22
- Safety Instruction： S37/39-S26
- RTECS：AJ1100000
-
Hazardous Material Identification：
- HazardClass：IRRITANT
- Risk Phrases：R44
4-Nitrophenoxyacetic Acid Customs Data
- HS CODE：2918990090
- Customs Data：
China Customs Code:
2918990090Overview:
2918990090. Other additional oxy carboxylic acids(Including anhydrides\Acyl halide\Peroxides, peroxyacids and derivatives of this tax number). VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%
Declaration elements:
Product Name, component content, use to
Summary:
2918990090. other carboxylic acids with additional oxygen function and their anhydrides, halides, peroxides and peroxyacids; their halogenated, sulphonated, nitrated or nitrosated derivatives. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%
4-Nitrophenoxyacetic Acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | N131808-500g |
4-Nitrophenoxyacetic Acid |
1798-11-4 | ≥98.0% | 500g |
¥2455.90 | 2023-09-01 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | N131808-100g |
4-Nitrophenoxyacetic Acid |
1798-11-4 | ≥98.0% | 100g |
¥517.90 | 2023-09-01 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | N131808-25g |
4-Nitrophenoxyacetic Acid |
1798-11-4 | ≥98.0% | 25g |
¥157.90 | 2023-09-01 | |
| Fluorochem | 060472-5g |
4-Nitro-phenoxy)-acetic acid |
1798-11-4 | 95% | 5g |
￡13.00 | 2022-03-01 | |
| Fluorochem | 060472-25g |
4-Nitro-phenoxy)-acetic acid |
1798-11-4 | 95% | 25g |
￡26.00 | 2022-03-01 | |
| Fluorochem | 060472-100g |
4-Nitro-phenoxy)-acetic acid |
1798-11-4 | 95% | 100g |
￡71.00 | 2022-03-01 | |
| Fluorochem | 060472-250g |
4-Nitro-phenoxy)-acetic acid |
1798-11-4 | 95% | 250g |
￡142.00 | 2022-03-01 | |
| TRC | N509055-250mg |
4-Nitrophenoxyacetic Acid |
1798-11-4 | 250mg |
$ 58.00 | 2023-09-06 | ||
| TRC | N509055-1g |
4-Nitrophenoxyacetic Acid |
1798-11-4 | 1g |
$ 69.00 | 2023-09-06 | ||
| TRC | N509055-5g |
4-Nitrophenoxyacetic Acid |
1798-11-4 | 5g |
$ 81.00 | 2023-09-06 |
4-Nitrophenoxyacetic Acid Related Literature
-
Aleme Moslehi,Maaroof Zarei New J. Chem. 2019 43 12690
-
Xin Li,Chris Abell,Miles S. Congreve,Brian H. Warrington,Mark Ladlow Org. Biomol. Chem. 2004 2 989
1798-11-4 (4-Nitrophenoxyacetic Acid) Related Products
- 1878-88-2(3-Nitrophenoxyacetic Acid)
- 5070-15-5(Ethanedioic acid, bis(4-nitrophenyl) ester)
- 89536-73-2(Acetic acid, 2,2'-[1,2-phenylenebis(oxy)]bis-, bis(4-nitrophenyl) ester)
- 19076-89-2(Ethyl 2-(4-nitrophenoxy)acetate)
- 5544-77-4((3-nitrophenoxy) acetic acid ethyl ester)
- 128438-79-9(Acetic acid, (4-methoxyphenoxy)-, 4-nitrophenyl ester)
- 19786-48-2(Methyl 4-Nitrophenoxyacetate)
- 62171-64-6(Acetic acid, phenoxy-, 4-nitrophenyl ester)
- 89457-04-5(Acetic acid, (4-nitrophenoxy)-, compd. with N,N-diethylethanamine(1:1))
- 6373-14-4(Acetic acid,2-(2-amino-5-nitrophenoxy)-)
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